![molecular formula C19H22N2O4 B269029 2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide](/img/structure/B269029.png)
2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide
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Overview
Description
2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide, also known as MPAPP, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in the production of reactive oxygen species and inflammation. This compound may also act as an antioxidant and protect cells from oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in cells and may protect against cell death. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide in lab experiments is that it has been shown to be relatively non-toxic and well-tolerated in animal models. However, one limitation is that it is a relatively new compound and more research is needed to fully understand its effects and potential applications.
Future Directions
There are a number of future directions for research on 2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anti-inflammatory agent for the treatment of arthritis and other inflammatory diseases. Further research is also needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide can be synthesized using a multi-step reaction process. The first step involves the reaction of 2-methoxyphenol with propionyl chloride to form 2-methoxyphenyl propionate. The second step involves the reaction of 2-methoxyphenyl propionate with 4-aminophenylpropanol to form 2-(2-methoxyphenoxy)-N-[4-(hydroxyphenyl)phenyl]propanamide. The final step involves the reaction of 2-(2-methoxyphenoxy)-N-[4-(hydroxyphenyl)phenyl]propanamide with propionyl chloride to form this compound.
Scientific Research Applications
2-(2-methoxyphenoxy)-N-[4-(propionylamino)phenyl]propanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as an anti-inflammatory agent and may be useful in the treatment of inflammatory diseases such as arthritis.
properties
Molecular Formula |
C19H22N2O4 |
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Molecular Weight |
342.4 g/mol |
IUPAC Name |
2-(2-methoxyphenoxy)-N-[4-(propanoylamino)phenyl]propanamide |
InChI |
InChI=1S/C19H22N2O4/c1-4-18(22)20-14-9-11-15(12-10-14)21-19(23)13(2)25-17-8-6-5-7-16(17)24-3/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
WVOGSBWMXJRTFL-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2OC |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2OC |
Origin of Product |
United States |
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